D-myo-Inositol-1,2,5,6-tetraphosphate (sodium salt)
Overview
Description
D-myo-Inositol-1,2,5,6-tetraphosphate (Ins(1,2,5,6)P4) is one of the many inositol phosphate isomers that act as small, soluble second messengers in the transmission of cellular signals.. Ins(1,2,5,6)P4 binds to the murine Grp-1 PH domain with a Kd(apparent) of 0.18 µM, which is about 6.7-fold higher than for Ins(1,3,4,5)P4. It binds to rat heart membranes and significantly decreases heart rate in a pithed rat model.
Scientific Research Applications
Role in Iron-Gall-Ink Corrosion Prevention
D-myo-Inositol-1,2,5,6-tetraphosphate (sodium salt) derivatives, specifically myo-inositol 1,2,3-tris(dihydrogen phosphate) and myo-inositol 1,2,3,5-tetrakis(dihydrogen phosphate), have been synthesized and shown to effectively prevent iron-gall-ink decay in cellulose items, at levels comparable to phytic acid dodecasodium salt (Šala et al., 2006).
Inhibition of Dystrophic Calcifications
Research on myo-inositol hexaphosphate (InsP6), a related compound, demonstrated its effect in inhibiting dystrophic calcifications in soft tissues. This was observed in a study where InsP6, as sodium salt, was added to diets of rats, resulting in the prevention of chemically induced calcification plaques (Grases et al., 2004).
Absorption Through the Skin
A study on the absorption of myo-inositol hexakisphosphate (InsP6) through the skin found that using a moisturizing cream as a vehicle, InsP6 sodium salt was absorbed at significantly higher amounts than the InsP6 calcium-magnesium salt. This suggests potential dermatological applications for InsP6 (Grases et al., 2005).
Role in Plant Biochemistry and Physiology
Myo-inositol, from which D-myo-Inositol-1,2,5,6-tetraphosphate is derived, plays a multifunctional role in plant biochemistry and physiology. It's involved in diverse processes impacting growth and development, such as biosynthesis, phosphate ester hydrolysis, and O-methylation (Loewus & Murthy, 2000).
Cardioprotective Effects
D-myo-inositol-1,4,5-trisphosphate, a related compound, shows cardioprotective effects by triggering a reduction of infarct size, comparable to ischemic preconditioning. This effect is believed to be initiated by receptor binding and involves communication via gap junctions (Przyklenk et al., 2005).
Synthesis and Structural Analysis
Research has been conducted on the synthesis of various derivatives and analogues of D-myo-inositol tetrakisphosphate, providing insights into their structure and potential biological roles. Such studies contribute to understanding the mechanisms of action of these compounds in various biological systems (Horne & Potter, 2001; Takahashi et al., 2001).
Metal-Chelating and Tyrosinase-Inhibiting Properties
Myo-inositol hexaphosphate (IP6), extracted as its sodium salt from stabilized rice bran, displayed effective metal-chelating and tyrosinase-inhibiting properties. These findings suggest potential applications in various fields including dermatology and metallurgy (Rodriguez et al., 2014).
Enhancement of Salt Tolerance in Plants
Studies on overexpression of the IbMIPS1 gene, which involves the biosynthesis of myo-inositol, in transgenic sweetpotato, showed enhanced salt tolerance, suggesting the potential agricultural applications of myo-inositol derivatives (Wang et al., 2016).
properties
Product Name |
D-myo-Inositol-1,2,5,6-tetraphosphate (sodium salt) |
|---|---|
Molecular Formula |
C6H12O18P4· 4Na |
Molecular Weight |
588 |
InChI |
InChI=1S/C6H16O18P4.4Na/c7-1-2(8)4(22-26(12,13)14)6(24-28(18,19)20)5(23-27(15,16)17)3(1)21-25(9,10)11;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;/q;4*+1/p-4/t1-,2-,3?,4?,5?,6?;;;;/m1..../s1 |
InChI Key |
DZJJWPAQUIBBLR-SEPOYWDNSA-J |
SMILES |
O[C@@H]1[C@@H](O)[C@@H](O[P+]([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@H](OP([O])(O)=O)[C@H]1OP([O-])([OH+])=O.[Na+].[Na].[Na].[Na] |
synonyms |
Ins(1,2,5,6)P4 (sodium salt); 1,2,5,6-IP4 (sodium salt) |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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